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Compound of Interest

Compound Name: Direct Black 38 free acid

Cat. No.: B12424399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for Direct Black 38 (CAS No. 1937-37-7), a benzidine-based azo dye. Due to its

classification as a potential human carcinogen, stringent safety measures are imperative when

handling this compound in a laboratory or industrial setting.

Chemical and Physical Properties
Direct Black 38 is a complex aromatic azo dye. A summary of its key physical and chemical

properties is provided below.
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Property Value

Synonyms
C.I. 30235, Chlorazol Black E, Atlantic Black C,

Benzanil Black E

Molecular Formula C₃₄H₂₅N₉Na₂O₇S₂

Molecular Weight 781.73 g/mol

Appearance Gray-black to black powder or microcrystals

Solubility
Slightly soluble in water. Soluble in DMSO

(slightly), Methanol (slightly, heated).

Melting Point 109-110°C

Boiling Point Decomposes

Toxicological Data
Direct Black 38 is classified as a carcinogen. Its toxicity is primarily attributed to its metabolic

conversion to benzidine, a known human carcinogen.[1][2]

Parameter Species Route Value

LD₅₀ (Lethal Dose,

50%)
Rat Oral 7600 mg/kg

LD₅₀ (Lethal Dose,

50%)
Rabbit Dermal No data available

LC₀ (Lethal

Concentration, 0%)
Rat Inhalation 180,000 mg/m³/1 hour

Note: While a specific dermal LD₅₀ is not available, studies have shown that Direct Black 38

can be absorbed through the skin.[3] Therefore, dermal contact should be strictly avoided.

Hazard Identification and Classification
Direct Black 38 is recognized as a hazardous substance by multiple regulatory agencies.
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Hazard Class Hazard Statement

Carcinogenicity H350: May cause cancer[3][4][5]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[3][4]

Reproductive Toxicity
H361: Suspected of damaging fertility or the

unborn child[3][4]

Specific Target Organ Toxicity (Repeated

Exposure)

H373: May cause damage to organs through

prolonged or repeated exposure[3]

Signal Word: Danger[3][5]

Occupational Exposure Limits
There are no specific Permissible Exposure Limits (PELs) from OSHA or Recommended

Exposure Limits (RELs) from NIOSH for Direct Black 38. However, both NIOSH and OSHA

recommend that benzidine-based dyes, including Direct Black 38, be handled as potential

human carcinogens.[5][6] The guiding principle is to limit occupational exposure to the lowest

feasible concentration.

Handling and Storage Precautions
Due to its carcinogenic nature, all handling of Direct Black 38 should occur in a designated

area, such as a chemical fume hood, to minimize inhalation of dust.

Engineering Controls:

Use in a well-ventilated area, preferably a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).

Gloves should be inspected before use and disposed of properly.
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Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator is required.

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.

Store locked up and away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill and Leak Procedures:

Evacuate personnel from the area.

Wear appropriate PPE.

Avoid generating dust. Moisten the spilled solid with water to prevent it from becoming

airborne.

Carefully scoop the material into a suitable, labeled container for disposal.

Clean the spill area with a soap and water solution.
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Experimental Protocols
Mutagenicity Assessment: Modified Ames Test for Azo
Dyes
The standard Ames test is often insufficient for detecting the mutagenicity of azo dyes, which

require reductive cleavage to release their mutagenic aromatic amine metabolites. A modified

protocol is necessary.

Methodology:

Bacterial Strains:Salmonella typhimurium strains TA98 and TA1538 are commonly used as

they are sensitive to frameshift mutagens like benzidine.

Metabolic Activation: A crucial modification is the use of a metabolic activation system (S9

mix) that includes:

Hamster Liver S9 Fraction: Preferred over rat liver S9 for activating benzidine.

Flavin Mononucleotide (FMN): Added to the S9 mix to facilitate the enzymatic reduction of

the azo bond to benzidine.

Pre-incubation: A pre-incubation step (typically 30 minutes) of the test compound, bacterial

strain, and the modified S9 mix is performed before plating on minimal glucose agar. This

allows for the metabolic conversion of the dye to its mutagenic metabolites.

Incubation and Colony Counting: Plates are incubated for 48-72 hours at 37°C. The number

of revertant colonies is then counted. A significant, dose-dependent increase in the number

of revertant colonies compared to the negative control indicates a positive mutagenic

response.

Carcinogenicity Bioassay in Rodents
Long-term carcinogenicity studies in rodents are essential to evaluate the carcinogenic

potential of substances like Direct Black 38. The following is a general protocol based on

guidelines from the National Cancer Institute (NCI) and the Environmental Protection Agency

(EPA).
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Methodology:

Test Animals: Two rodent species are typically used, most commonly Fischer 344 rats and

B6C3F1 mice. Both male and female animals are included in the study.

Administration of the Test Substance: The route of administration should mimic potential

human exposure. For Direct Black 38, oral administration (in feed or drinking water) is a

relevant route.

Dose Selection: At least three dose levels and a concurrent control group are used. The

highest dose should be a maximum tolerated dose (MTD), which is determined in shorter-

term (e.g., 90-day) toxicity studies.

Study Duration: The study typically lasts for the majority of the animal's lifespan (e.g., 18-24

months for mice and rats).

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and

food/water consumption are monitored regularly.

Pathology: At the end of the study, all animals (including those that die prematurely) undergo

a complete necropsy. All organs and tissues are examined macroscopically and

microscopically for the presence of neoplasms.

Data Analysis: The incidence of tumors in the dosed groups is statistically compared to the

control group to determine if there is a significant increase in tumor formation.

Visualizations
Metabolic Pathway of Direct Black 38
The following diagram illustrates the metabolic reduction of Direct Black 38 to benzidine and its

subsequent activation to a carcinogenic species.
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Caption: Metabolic activation of Direct Black 38 to a carcinogen.

Experimental Workflow for Carcinogenicity Bioassay
This diagram outlines the general workflow for a long-term rodent carcinogenicity study.
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Caption: General workflow for a rodent carcinogenicity bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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